3-[4-(3-bromophenoxy)butyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[4-(3-bromophenoxy)butyl]quinazolin-4-one
• InChI: InChI=1S/C18H17BrN2O2/c19-14-6-5-7-15(12-14)23-11-4-3-10-21-13-20-17-9-2-1-8-16(17)18(21)22/h1-2,5-9,12-13H,3-4,10-11H2
• InChI Key: KBZLVJNLYKJPQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCCCOC3=CC(=CC=C3)Br
• Molecular Formula: C18H17BrN2O2
• Molecular Weight: 373.2 g/mol

Description

Synthesis Analysis

The synthesis of quinazolinones often involves the amidation and cyclization of 2-aminobenzoic acid derivatives. For example, anthranilic acid derivatives can be coupled with the appropriate acid chloride to generate substituted anthranilates, which can then undergo cyclization by treatment with acetic anhydride to afford the benzoxazin-4-ones.

Molecular Structure Analysis

The molecular structure of quinazolinones consists of a quinazoline ring fused with a benzene ring. The exact structure can vary depending on the specific substitutions on the rings.

Chemical Reactions Analysis

Quinazolinones can undergo a variety of chemical reactions, including electrophilic substitution, oxidation, reduction, and reactions with metal ions. The reactivity of the 2-methyl group and the 3-amino group can also be significant.

Safety and Hazards

Like all chemicals, quinazolinones should be handled with care. They can be harmful if swallowed, inhaled, or if they come into contact with the skin. Always follow safety guidelines when handling these compounds.

Future Directions

The future research directions for quinazolinones are likely to involve further exploration of their biological activities and the development of new synthetic methods. This could lead to the discovery of new drugs and treatments.